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Introduction: A Versatile Halogenated Aryl Isocyanate

2-Fluoro-1-iodo-4-isocyanatobenzene is a trifunctional aromatic compound of significant
interest to medicinal chemists and materials scientists. Its utility stems from the orthogonal
reactivity of its three key functional groups: the highly reactive isocyanate, the versatile iodo
group suitable for cross-coupling reactions, and the fluorine atom, a common bioisostere for
hydrogen that can modulate pharmacokinetic and physicochemical properties. This guide
provides a comprehensive overview of this reagent, focusing on its commercial availability, safe
handling protocols, and potential applications, designed for professionals in drug discovery and
chemical research.

The presence of both fluorine and iodine on the same phenyl isocyanate scaffold offers a
powerful combination for building complex molecular architectures. The isocyanate group
provides a direct route for forming urea, urethane, and amide linkages, while the iodo group
serves as a handle for introducing further complexity via reactions like Suzuki, Sonogashira, or
Buchwald-Hartwig couplings.

Chemical Identity and Properties
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Proper identification of specialized reagents is critical to ensure experimental reproducibility
and safety. It is noteworthy that two CAS numbers, 139072-17-6 and 1261441-79-5, are
frequently associated with this compound in supplier catalogs and databases.[1][2][3][4]

Researchers should verify the specific identifier with their chosen supplier and cross-reference

with the provided Certificate of Analysis (CoA).

Table 1: Chemical Identifiers for 2-Fluoro-1-iodo-4-isocyanatobenzene

Identifier Value Source
2-fluoro-4-iodo-1-

IUPAC Name . PubChem[5]
isocyanatobenzene
2-Fluoro-4-iodophenyl

Synonyms isocyanate, 4-lodo-2- PubChem[5], Echemi[3]
fluorophenyl isocyanate

CAS Number 139072-17-6 PubChem[5], Echemi[3]

1261441-79-5

Matrix Scientific[1], BLD
Pharm[2], Synchem[4]

Molecular Formula C7HsFINO PubChem[5]
] PubChem([5], Matrix
Molecular Weight 263.01 g/mol S
Scientific[1]
VBRWSMMFMURCHF-
InChlKey PubChem[5]

UHFFFAOYSA-N

| SMILES | C1=CC(=C(C=C1I)F)N=C=0 | PubChem[5] |

Table 2: Physicochemical Data
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Property Value Source

_ Solid (presumed based on
Physical State

boiling point)
Boiling Point 206-207 °C Echemi[3]
Density 1.949 g/mL Echemi[3]
Vapor Pressure 0.0209 mmHg at 25°C Echemi[3]
Flash Point >230 °F (>110 °C) Echemi[3]

| Refractive Index | n20/D 1.6150 (lit.) | Echemi[3] |

Part 2: Commercial Sourcing and Procurement

Procuring specialized reagents like 2-Fluoro-1-iodo-4-isocyanatobenzene requires careful
supplier selection. Availability can vary, and some suppliers may offer it on a "synthesis on
demand" basis.[4] The following table summarizes key commercial suppliers identified through
market analysis.

Table 3: Commercial Suppliers of 2-Fluoro-1-iodo-4-isocyanatobenzene

. CAS Number . Available
Supplier Purity . Notes
Used Quantities

: S e Hazard listed
Matrix Scientific ~ 1261441-79-5 Not specified 5.009 .
as "Irritant".[1]

Requires cold-
BLD Pharm 1261441-79-5 Not specified Inquire chain
transportation.[2]

) Researchers
Synthesis on )
Synchem 1261441-79-5 95% must email for
demand L
inquiries.[4]
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| CymitQuimica | Not specified | Min. 95% | Discontinued | Formerly available via the Biosynth
brand.[6] |

Procurement Best Practices:

Request a Certificate of Analysis (CoA): Always request a lot-specific CoA before purchase
to verify purity and identity via analytical data (e.g., NMR, HPLC).

o Clarify CAS Number: Given the discrepancy, confirm with the supplier which CAS number
they formally associate with the product.

e Inquire About Lead Times: For "synthesis on demand" products, lead times can be
significant. Plan accordingly.

» Review Shipping Requirements: Note any special shipping conditions, such as the cold-
chain transport required by BLD Pharm, to ensure proper receipt and handling.[2]

Part 3: Health, Safety, and Handling Protocols

Isocyanates are potent sensitizers and require strict handling procedures.[7][8] The GHS
classification for this compound indicates it is harmful if swallowed, inhaled, or in contact with
skin, and can cause serious skin/eye irritation and respiratory sensitization.[3][5]

Table 4. GHS Hazard and Precautionary Statements
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Classification Code Statement

Hazard H302 Harmful if swallowed
H312 Harmful in contact with skin
H315 Causes skin irritation
H319 Causes serious eye irritation
H332 Harmful if inhaled

May cause allergy or asthma
H334 symptoms or breathing
difficulties if inhaled

Avoid breathing

Precautionary P261 dust/fume/gas/mist/vapors/spr

ay

Wear protective
P280 gloves/protective clothing/eye
protection/face protection

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing

If experiencing respiratory
P342+P311 symptoms: Call a POISON
CENTER or doctor/physician

Dispose of contents/container
P501 to an approved waste disposal

plant
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(Source: Aggregated GHS information provided by ECHA C&L Inventory)[3]

Experimental Protocol: Safe Handling Workflow

This protocol establishes a self-validating system for handling 2-Fluoro-1-iodo-4-
isocyanatobenzene, from receipt to disposal. The causality behind each step is to minimize all
potential routes of exposure (inhalation, dermal, ingestion).

1.0 Preparation and Engineering Controls 1.1. Designate a Work Area: All work must be
conducted in a certified chemical fume hood with verified, adequate airflow. 1.2. Assemble
Safety Equipment: Ensure an eyewash station and safety shower are directly accessible.[9]
Have an isocyanate-specific spill kit ready. 1.3. Prepare Decontamination Solution: Prepare a
fresh 5% sodium carbonate, 0.5% liquid detergent in water solution for decontaminating
surfaces and equipment. Isocyanates react with water to produce COz, which can pressurize
sealed containers.[7] The decontamination solution neutralizes the isocyanate.

2.0 Personal Protective Equipment (PPE) 2.1. Respiratory Protection: Given the H334 hazard,
an air-purifying respirator (APR) with an appropriate organic vapor cartridge is the minimum
requirement. For any procedure with high aerosolization potential, a supplied-air respirator
(SAR) is recommended.[8][10] 2.2. Hand Protection: Wear double-layered chemical-resistant
gloves (e.g., butyl rubber over nitrile). Isocyanates can penetrate standard nitrile gloves.
Inspect gloves for any defects before use.[10] 2.3. Eye Protection: Wear chemical splash
goggles and a full-face shield.[10][11] 2.4. Body Protection: Wear a lab coat that is buttoned
completely. For larger quantities, a chemically resistant apron or suit is required.[9]

3.0 Aliguoting and Reaction Setup 3.1. Inert Atmosphere: Isocyanates are moisture-sensitive.
Handle the solid under an inert atmosphere (e.g., argon or nitrogen) in a glovebox or using
Schlenk techniques. 3.2. Weighing: Weigh the solid in a tared, sealed container within the fume
hood. Avoid open weighing on a balance. 3.3. Dissolution: Add solvent to the solid via cannula
or syringe. If the reaction is exothermic, perform this addition slowly in an ice bath. 3.4.
Reaction Quenching: Upon reaction completion, the vessel must be quenched properly. Slowly
add a nucleophilic scavenger (e.g., a high-boiling point alcohol like isopropanol) to consume
any unreacted isocyanate before workup.

4.0 Decontamination and Disposal 4.1. Equipment: All contaminated glassware, syringes, and
stir bars must be rinsed with the decontamination solution and left to soak in the fume hood for
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at least 24 hours before standard cleaning. 4.2. Waste: Collect all liquid and solid waste in a
dedicated, labeled hazardous waste container. Do not seal the container tightly initially to allow
for the potential off-gassing of CO2.[9] 4.3. Spills: For small spills, cover with an absorbent
material (e.g., vermiculite), then treat with the decontamination solution. Allow to sit for 30
minutes before collecting in the waste container. Evacuate for large spills.[12]
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Caption: A workflow diagram illustrating the critical steps for safely handling 2-Fluoro-1-iodo-4-
isocyanatobenzene.

Part 4: Applications in Research and Drug
Development

The unique arrangement of functional groups in 2-Fluoro-1-iodo-4-isocyanatobenzene
makes it a valuable building block for creating libraries of complex small molecules. Its
application can be understood by considering the reactivity of each component.

¢ Isocyanate Group (-NCO): This is the primary reactive site for conjugation. It reacts readily
with nucleophiles like amines and alcohols to form ureas and carbamates (urethanes),
respectively. This is a cornerstone reaction for linking fragments in drug discovery, famously
used in the synthesis of kinase inhibitors like Sorafenib and Lenvatinib, which feature a
central urea moiety.

e lodo Group (-1): The iodine atom is a versatile placeholder for carbon-carbon and carbon-
heteroatom bond formation. It is an ideal substrate for a wide array of palladium-catalyzed
cross-coupling reactions. This allows for the late-stage introduction of diverse aryl,
heteroaryl, or alkyl groups, enabling rapid exploration of the surrounding chemical space
(Structure-Activity Relationship, SAR).

e Fluoro Group (-F): The fluorine atom is often incorporated into drug candidates to improve
metabolic stability (by blocking sites of oxidative metabolism), enhance binding affinity
(through favorable electrostatic interactions), and modify lipophilicity and pKa.
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Reactivity & Application Pathways
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Caption: The relationship between the functional groups of the title compound and their
applications in chemical synthesis.

This trifunctional reagent is thus ideally suited for fragment-based drug discovery (FBDD) and

diversity-oriented synthesis. A researcher could, for example, first react the isocyanate with a
library of amines and then subject the resulting urea intermediates to a variety of cross-

coupling partners to rapidly generate a large matrix of structurally diverse final compounds for

biological screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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